Pharmacuetical Impurity Standards
  • Cinnamic Acid
    Cinnamic Acid
    • Cat. No.:
    • B086083
    • CAS No.:
    • 102-94-3
    • Molecular Formula:
    • C9H8O2
    • Molecular Weight:
    • 148.16 g/mol
    Description
    Cinnamic acid is a monocarboxylic acid that consists of acrylic acid bearing a phenyl substituent at the 3-position. It is found in Cinnamomum cassia. It has a role as a plant metabolite. It is a member of styre...
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  • 2,5-Dimethylpyrazine
    2,5-Dimethylpyrazine
    • Cat. No.:
    • B089654
    • CAS No.:
    • 123-32-0
    • Molecular Formula:
    • C6H8N2
    • Molecular Weight:
    • 108.14 g/mol
    Description
    2,5-Dimethylpyrazine is a member of pyrazines.
    2,5-Dimethylpyrazine has been reported in Streptomyces antioxidans, Zea mays, and other organisms with data available.
    2,5-Dimethylpyrazine is a metabolite fo...
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  • Cinnarizine
    Cinnarizine
    • Cat. No.:
    • B098889
    • CAS No.:
    • 16699-20-0
    • Molecular Formula:
    • C26H28N2
    • Molecular Weight:
    • 368.5 g/mol
    Description
    Cinnarizine is a N-alkylpiperazine, a diarylmethane and an olefinic compound. It has a role as an antiemetic, a histamine antagonist, a calcium channel blocker, a muscarinic antagonist, an anti-allergic agent, a...
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  • Paclitaxel
    Paclitaxel
    • Cat. No.:
    • B517696
    • CAS No.:
    • 33069-62-4
    • Molecular Formula:
    • C47H51NO14
    • Molecular Weight:
    • 853.9 g/mol
    Description
    Paclitaxel can cause developmental toxicity, female reproductive toxicity and male reproductive toxicity according to state or federal government labeling requirements.
    Taxol appears as needles (from aqueous ...
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  • Droxidopa
    Droxidopa
    • Cat. No.:
    • B555579
    • CAS No.:
    • 3916-18-5
    • Molecular Formula:
    • C9H11NO5
    • Molecular Weight:
    • 213.19 g/mol
    Description
    Droxidopa is a serine derivative that is L-serine substituted at the beta-position by a 3,4-dihydroxyphenyl group. A prodrug for noradrenalone, it is used for treatment of neurogenic orthostatic hypotension It h...
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  • D-p-hydroxyphenylglycine
    D-p-hydroxyphenylglycine
    • Cat. No.:
    • B556087
    • CAS No.:
    • 22818-40-2
    • Molecular Formula:
    • C8H9NO3
    • Molecular Weight:
    • 167.16 g/mol
    Description
    D-4-hydroxyphenylglycine is the D-enantiomer of 4-hydroxyphenylglycine. A non-proteinogenic amino acid found in Herpetosiphon aurantiacus. It is an enantiomer of a L-4-hydroxyphenylglycine. It is a tautomer of a...
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  • Entacapone
    Entacapone
    • Cat. No.:
    • B1167944
    • CAS No.:
    • 116314-67-1
    • Molecular Formula:
    • C7H10O2
    • Molecular Weight:
    • 0
    Description
    Potent, selective, and reversible COMT inhibitor (IC50 = 151 nM). Inhibits α-syn and β-amyloid (Aβ) oligomerization and fibrillogenesis (IC50 = 100 μM). Potentiates L-dopa and attenuates associated motor fluctua...
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  • Diosmetin
    Diosmetin
    • Cat. No.:
    • B1670712
    • CAS No.:
    • 520-34-3
    • Molecular Formula:
    • C16H12O6
    • Molecular Weight:
    • 300.26 g/mol
    Description
    Diosmetin is a monomethoxyflavone that is the 4'-methyl ether derivative of luteolin. It is a natural product isolated from citrus fruits which exhibits a range of pharmacological activities. It has a role as an...
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  • Emtricitabine
    Emtricitabine
    • Cat. No.:
    • B1671230
    • CAS No.:
    • 143491-57-0
    • Molecular Formula:
    • C8H10FN3O3S
    • Molecular Weight:
    • 247.25 g/mol
    Description
    Emtricitabine is an organofluorine compound that is 5-fluorocytosine substituted at the 1 position by a 2-(hydroxymethyl)-1,3-oxathiolan-5-yl group (2R,5S configuration). It is used in combination therapy for th...
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  • Isoniazid
    Isoniazid
    • Cat. No.:
    • B1672263
    • CAS No.:
    • 54-85-3
    • Molecular Formula:
    • C6H7N3O
    • Molecular Weight:
    • 137.14 g/mol
    Description
    Isoniazid appears as odorless colorless or white crystals or white crystalline powder. Taste is slightly sweet at first and then bitter. pH (1% aqueous solution) 5.5-6.5. pH (5% aqueous solution) 6-8. (NTP, 1992...
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